Cas no 2171659-56-4 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-(methoxymethyl)butanoic acid)

• Product Name: 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-(methoxymethyl)butanoic acid
• CAS No: 2171659-56-4
• MF: C₂₅H₃₀N₂O₇
• MW: 470.514907360077
• CID: 5849003
• PubChem ID: 165514166
• Update Time: 2025-06-27

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-(methoxymethyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-(methoxymethyl)butanoic acid
• 2171659-56-4
• EN300-1501198
• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxypropanamido]-2-(methoxymethyl)butanoic acid

• Inchi： 1S/C25H30N2O7/c1-4-25(15-33-3,23(29)30)27-22(28)21(14-32-2)26-24(31)34-13-20-18-11-7-5-9-16(18)17-10-6-8-12-19(17)20/h5-12,20-21H,4,13-15H2,1-3H3,(H,26,31)(H,27,28)(H,29,30)
• InChI Key： LGLXHAJJMHBGPQ-UHFFFAOYSA-N
• SMILES： O(C(NC(COC)C(NC(C(=O)O)(COC)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 470.20530130g/mol
• Monoisotopic Mass: 470.20530130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 695
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 123Ų

Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-(methoxymethyl)butanoic acid

Introduction to 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-(methoxymethyl)butanoic Acid

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-(methoxymethyl)butanoic acid, commonly referred to by its CAS number 2171659-56-4, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, biotechnology, and advanced materials science. This compound is characterized by its complex molecular structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a methoxypropanamido moiety, and a methoxymethyl substituent. These functional groups confer unique chemical and biological properties, making it an invaluable tool in modern research and development.

The Fmoc group, a key feature of this compound, is widely recognized for its role as a protecting group in peptide synthesis. Its ability to selectively protect amino groups under specific reaction conditions has made it indispensable in the synthesis of bioactive molecules and complex peptides. Recent studies have highlighted the potential of this compound in the development of novel drug delivery systems, where its stability and controlled release properties are highly advantageous. Researchers have demonstrated that the Fmoc group can be effectively cleaved under mild acidic or enzymatic conditions, enabling precise control over drug release kinetics.

In addition to its protective role, the Fmoc group contributes to the compound's enhanced solubility and bioavailability. This is particularly important in pharmaceutical applications, where poor solubility often limits drug efficacy. Recent advancements in computational chemistry have allowed for detailed molecular modeling of this compound, providing insights into its interaction with biological systems. These studies have revealed that the compound exhibits favorable pharmacokinetic profiles, making it a promising candidate for targeted drug delivery systems.

The methoxypropanamido and methoxymethyl groups further enhance the versatility of this compound. The methoxypropanamido group introduces additional amide functionalities, which are known for their ability to form hydrogen bonds and participate in intermolecular interactions. This property is exploited in the design of bio-inspired materials and self-assembling systems. Recent research has shown that these functionalities can be utilized to create stimuli-responsive materials that exhibit reversible changes in their physical properties under external stimuli such as pH or temperature.

The methoxymethyl group adds another layer of functionality by introducing an ether linkage, which can enhance the compound's stability under oxidative conditions. This feature is particularly valuable in applications where prolonged exposure to environmental stressors is anticipated. Moreover, the presence of multiple oxygen-containing functional groups makes this compound an attractive candidate for use in catalytic systems. Recent studies have demonstrated that these groups can act as Lewis acid binding sites, facilitating catalytic activity in various organic transformations.

From a synthetic perspective, the preparation of 2171659-56-4 involves a multi-step process that combines principles from organic synthesis and peptide chemistry. The synthesis typically begins with the activation of the carboxylic acid group using coupling reagents such as HATU or EDCl, followed by sequential addition of the Fmoc amino protecting group and other functional moieties. The reaction conditions are carefully optimized to ensure high yields and purity of the final product.

Recent advancements in green chemistry have led to the development of more sustainable synthetic routes for this compound. For instance, researchers have explored the use of microwave-assisted synthesis and enzymatic catalysis to reduce reaction times and minimize waste generation. These innovations not only enhance the environmental profile of the synthesis process but also pave the way for large-scale production of this compound for industrial applications.

In terms of applications, 2171659-56-4 has found significant utility in peptide synthesis as a versatile building block for constructing complex polypeptides with tailored functionalities. Its ability to serve as both a protective group and a reactive site makes it an ideal component in solid-phase peptide synthesis (SPPS). Furthermore, its incorporation into peptide libraries has facilitated high-throughput screening for drug discovery purposes.

Beyond pharmaceuticals, this compound has also shown promise in materials science applications such as polymer modification and surface functionalization. Its ability to undergo click chemistry reactions enables its integration into polymeric networks with desired mechanical and chemical properties. Recent studies have demonstrated that incorporating this compound into polymeric matrices can significantly improve their biocompatibility and resistance to fouling by biofilms.

In conclusion, 2171659-56-4 represents a cutting-edge chemical entity with diverse applications across multiple disciplines. Its unique combination of functional groups endows it with exceptional chemical versatility and biological relevance. As research continues to uncover new aspects of its properties and potential uses, this compound is poised to play an increasingly important role in advancing both scientific understanding and technological innovation.